Cas no 1183948-16-4 (2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid)

• Product Name: 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid
• CAS No: 1183948-16-4
• MF: C₁₇H₁₁FO₂
• MW: 266.266448259354
• MDL: MFCD18321560
• CID: 2615751
• PubChem ID: 53211084
• Update Time: 2025-06-11

2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid
• 2-Fluoro-4-(naphthalen-1-yl)benzoic acid, 95%
• MFCD18321560
• 2-Fluoro-4-(naphthalen-1-yl)benzoic acid
• 2-fluoro-4-naphthalen-1-ylbenzoic acid
• 1183948-16-4

• MDL： MFCD18321560
• Inchi： 1S/C17H11FO2/c18-16-10-12(8-9-15(16)17(19)20)14-7-3-5-11-4-1-2-6-13(11)14/h1-10H,(H,19,20)
• InChI Key： HZWOPQAASIJSQL-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 266.07430775Da
• Monoisotopic Mass: 266.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid

Introduction to 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid (CAS No: 1183948-16-4)

2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1183948-16-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its structural incorporation of a fluoro substituent and a methylnaphthalenyl moiety. The unique arrangement of these functional groups imparts distinct chemical and pharmacological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The fluoro group at the 2-position of the benzoic acid ring is a well-documented pharmacophore in drug design, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. The presence of a fluoro atom can enhance the bioavailability of a molecule by influencing its interactions with enzymes and transporters. In contrast, the 4-methylnaphthalen-1-yl group introduces additional complexity to the molecule, providing a rigid aromatic system that can contribute to favorable interactions within biological targets. This combination of structural features makes 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with unprecedented accuracy. Studies have suggested that the fluoro and methylnaphthalenyl substituents may engage in specific hydrogen bonding or hydrophobic interactions with residues in protein binding pockets. These insights have guided the optimization of analogs to enhance potency and selectivity. For instance, modifications at the fluoro position or within the methylnaphthalen-1-yl moiety have been explored to fine-tune pharmacokinetic properties.

The synthesis of 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid involves multi-step organic transformations, typically starting from commercially available precursors such as fluorobenzene derivatives and naphthalene-based compounds. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired aromatic core efficiently. The introduction of the fluoro group often requires careful handling under inert conditions to prevent unwanted side reactions. Similarly, the attachment of the methylnaphthalen-1-yl group necessitates precise control over reaction conditions to ensure high yield and purity.

In terms of pharmacological activity, preliminary studies on derivatives of 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid have revealed potential applications in various therapeutic areas. For example, analogs with similar structural motifs have been investigated for their anti-inflammatory and anti-cancer properties. The fluoro group's ability to influence electronic properties may enhance binding to enzymes such as cyclooxygenases (COX), which are implicated in inflammation. Meanwhile, the extended aromatic system provided by the methylnaphthalen-1-yl group could contribute to interactions with transcription factors or signaling pathways relevant to cancer biology.

The role of fluorine in modulating drug efficacy is well-documented across multiple therapeutic classes. The introduction of a single fluoro atom can lead to significant changes in pharmacokinetic profiles, including increased metabolic stability and reduced susceptibility to degradation by cytochrome P450 enzymes. This characteristic is particularly valuable in designing drugs with longer half-lives and improved bioavailability. Additionally, fluorine atoms can enhance binding affinity through dipole interactions or by influencing hydrogen bonding patterns at protein interfaces.

Recent research has also highlighted the importance of chirality in benzoic acid derivatives. While not explicitly present in CAS No 1183948-16-4 due to its achiral nature, enantiomerically pure forms or racemic mixtures derived from this scaffold could exhibit distinct pharmacological profiles. Studies on chiral fluoro-substituted benzoic acids have shown that subtle differences in stereochemistry can lead to variations in receptor binding affinity and downstream effects. This underscores the need for comprehensive structural analysis when evaluating compounds like 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid for drug development purposes.

The application of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive molecules derived from scaffolds like this one. Automated platforms enable rapid testing of large libraries of compounds against biological targets, identifying hits that warrant further investigation. Computational tools complement HTS by predicting potential activity based on structural features such as those present in 2-fluoro-4-(4-methylnaphthalen-1-yl)benzoic acid, thereby reducing false positives and prioritizing promising candidates for experimental validation.

Future directions in research may involve exploring derivatization strategies that leverage both the fluoro and methylnaphthalenyl moieties for enhanced therapeutic effects. For instance, introducing additional functional groups or linkers could modify solubility or tissue distribution while maintaining core pharmacological activity. Advances in biocatalysis may also enable more sustainable synthetic routes toward this compound and its analogs without compromising yield or purity.

The integration of machine learning models trained on large datasets has revolutionized drug discovery by predicting molecular properties with high fidelity before experimental synthesis begins. These models can identify optimal modifications around structures like 2-fluoro-4-(4-methylnaphthalen-1-yI)benzoic acid, guiding chemists toward analogs likely to exhibit desired behaviors such as improved solubility or enhanced target engagement based on patterns observed across thousands of known drugs.